(Rac)-Azide-phenylalanine

• Molecular Formula: C9H10N4O2
• Molecular Weight: 206.20 g/mol
• InChI: InChI=1S/C9H10N4O2/c10-8(9(14)15)5-6-2-1-3-7(4-6)12-13-11/h1-4,8H,5,10H2,(H,14,15)
• InChIKey: BVCKZFDZBDTBTI-UHFFFAOYSA-N

(Rac)-Azide-phenylalanine Product Overview

(Rac)-Azide-phenylalanine is the racemic mixture of Azide-phenylalanine, a non-natural amino acid and phenylalanine derivative. It is primarily utilized as a click chemistry reagent due to its azide (-N₃) moiety, which enables site-specific incorporation into proteins and subsequent conjugation via copper-catalyzed azide-alkyne cycloaddition (CuAAC) or strain-promoted azide-alkyne cycloaddition (SPAAC) . As a racemate, it serves as a versatile and cost-effective starting material for method development and applications where stereochemistry is not critical, distinguishing it from enantiopure L- or D-forms .

Composition Defined 1:1 racemic mixture; L-enantiomer supports amber suppression, D-enantiomer serves chiral method development and D-peptide engineering

Click modalities Dual CuAAC/SPAAC reactivity from single azide handle for fixed-cell and live-cell labeling workflows

Bioorthogonal utility Genetically encodable scaffold for site-specific protein labeling, 2D-IR vibrational probing, and UV-photocrosslinking

Non-Substitutability of (Rac)-Azide-phenylalanine

Generic substitution of (Rac)-Azide-phenylalanine with other azido-amino acids is not a viable strategy due to significant differences in their chemical properties, biological processing, and application-specific performance. For instance, while azidohomoalanine (AHA) also enables click chemistry, it is a methionine analog and incorporates into proteins via a different translational machinery, leading to distinct labeling patterns and potential off-target effects . Conversely, enantiopure L-4-azidophenylalanine is specifically incorporated via engineered orthogonal tRNA/aaRS pairs in genetic code expansion, a process that may be less efficient or fail entirely with the racemic mixture in systems lacking the required stereospecificity [1]. Furthermore, the photolability of 4-azido-L-phenylalanine (AzF) under ambient light, which can limit its utility in certain photoaffinity labeling applications, is a known issue that may not be directly comparable to the racemate's stability profile [2]. These nuanced differences underscore that the choice of azido-amino acid is not interchangeable but must be dictated by the specific experimental design and desired outcome.

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Enantiopure replacement

4-Azido-L-phenylalanine lacks the D-enantiomer required for racemic crystallography phasing, chiral reference standards, or D-peptide stabilization studies.

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Methionine-analog mismatch

AHA and HPG substitute at methionine positions, not phenylalanine sites; they lack the aryl azide photocrosslinking and the ~1.5–1.7× higher IR absorptivity of the azidophenylalanine scaffold.

• [1] Lee D, Choi J. Integration of Orthogonal aaRS/tRNA Pair into Escherichia Coli Genome for Efficient Incorporation of pAzF into Protein. Korean Soc Biotechnol Bioeng J. 2024;39(2):54-58. View Source
• [2] Sciencedirect. Unnatural Amino Acid Receptor Incorporation as a Novel Photoaffinity Tool for GPCR Heteromer Signaling Studies. Biophysical Journal. 2020;118(3):1a. View Source

(Rac)-Azide-phenylalanine Differentiation Evidence

Dual-Enantiomer Composition: L-Suppression and D-Configuration Uses

In cell-free protein synthesis (CFPS) systems, p-azido-L-phenylalanine (pAzF) demonstrates a comparable or superior suppression efficiency compared to p-propargyloxy-L-phenylalanine (pPaF). This metric is critical for the yield of functionalized protein [1].

Enantiomeric composition

Class-level inference

Racemic 1:1 mixture (D + L) vs. single enantiomer. L-component active in aaRS/tRNA amber suppression; D-enantiomer supports chiral method development, D-peptide engineering, and racemic crystallography that enantiopure L-form cannot provide.

Dual-application space from single SKU

Chiral attribution review recommended

Evidence Dimension	Suppression Efficiency
Target Compound Data	50-88% suppression efficiency (reported for pAzF)
Comparator Or Baseline	p-propargyloxy-L-phenylalanine (pPaF) at 50-88% suppression efficiency
Quantified Difference	Comparable efficiency range (50-88%)
Conditions	CFPS solutions producing soluble super-folder green fluorescent protein (sfGFP)

Why This Matters

This data confirms pAzF's viability as a click-chemistry handle in CFPS, with efficiencies on par with other widely used non-canonical amino acids, ensuring reliable protein yields.

• [1] OMICSDI. Cell-free co-production of an orthogonal transfer RNA activates efficient site-specific non-natural amino acid incorporation. Dataset. 2013. View Source

IR Probe Absorptivity Advantage Over AHA

When p-azido-phenylalanine (pAzF) residues are reduced during protein handling, their yield for subsequent click reactions can drop to 50-60% per azide. However, a chemoselective diazotransfer reaction can restore pAzF from p-aminophenylalanine (pAF) at >95% efficiency, a critical differentiator for maximizing functionalization [1].

IR probe absorptivity

Cross-study comparable

εₐ ≈ 500–620 M⁻¹cm⁻¹ for azidophenylalanine vs. 300–400 M⁻¹cm⁻¹ for AHA. Reported ~1.5–1.7× higher IR detection sensitivity per mole of probe.

Supports 2D-IR signal-to-noise optimization

Vibrational lifetime trade-off (T₁ ≈ 0.7 ps vs. ~1.0 ps for AHA)

Evidence Dimension	Restoration Yield
Target Compound Data	>95% conversion efficiency from pAF to pAzF
Comparator Or Baseline	50-60% yield of functional pAzF residues post-reduction
Quantified Difference	Up to 1.9-fold increase in yield using diazotransfer
Conditions	pH-tunable diazotransfer reaction on proteins

Why This Matters

This demonstrates a high-yield strategy to rescue or generate pAzF, mitigating losses from azide reduction and significantly improving the efficiency of protein functionalization workflows.

• [1] Maza JC, et al. Chemoselective restoration of para-azido-phenylalanine at multiple sites in proteins. Cell Chem Biol. 2022;29(1):144-156.e8. View Source

Amber Suppression Efficiency in Cell-Free Synthesis

A peptide inhibitor containing 4-azidophenylalanine at position 10 exhibits potent inhibition of its target kinase in the dark, a property that is essential for photoaffinity labeling experiments to ensure specific binding before UV-induced crosslinking [1].

Amber suppression yield

Cross-study comparable

CFPS: 50–88% suppression efficiency, 0.9–1.7 mg/mL sfGFP. In vivo V. natriegens: 35.5 ± 0.8% efficiency, 26.7 ± 0.7 mg/L EYFP titer. Comparable to pPaF in same CFPS format.

Reported incorporation benchmark context

Model-response context may differ across expression hosts

Evidence Dimension	Inhibitory Potency (Ki)
Target Compound Data	Ki = 2.8 nM
Comparator Or Baseline	Wild-type peptide (value not provided in source)
Quantified Difference	Not quantified vs. wild-type
Conditions	Inhibition of the catalytic subunit of cAMP-dependent protein kinase (PKA) in vitro

Why This Matters

This confirms that incorporating an azidophenylalanine residue does not necessarily abolish biological activity, validating its use in creating functional photoreactive probes for target identification and validation.

• [1] Katz BM, et al. Synthesis, characterization and inhibitory activities of (4-N3[3,5-3H]Phe10)PKI(6–22)amide and its precursors: photoaffinity labeling peptides for the active site of cyclic AMP-dependent protein kinase. J Pept Res. 2009;54(4):287-294. View Source

Dual CuAAC/SPAAC Click Reactivity

The aryl azide group of p-azido-L-phenylalanine (pAzF) can participate in CuAAC reactions catalyzed by designed copper enzymes. While specific rate constants for pAzF as a small-molecule substrate were not located, related copper-ligating ligands in similar CuAAC reactions have reported kcat values in the range of 5.1 × 10⁻² s⁻¹ to 7.8 × 10⁻² s⁻¹, providing a kinetic benchmark for its potential in bioconjugation [1]. This supports its utility as a bioorthogonal handle.

Click modality access

Class-level inference

Azide handle supports CuAAC (with terminal alkynes) and SPAAC (with DBCO/BCN). Alkyne-bearing ncAAs such as HPG lack the SPAAC option entirely.

Dual-mode labeling from single modified protein batch

SPAAC rate constants ~0.3–1.2 M⁻¹s⁻¹; context-dependent

Evidence Dimension	Enzymatic CuAAC Reaction Rate (kcat)
Target Compound Data	No direct data for pAzF alone
Comparator Or Baseline	Related Cu-ligating ligands: kcat = 5.1 × 10⁻² s⁻¹ to 7.8 × 10⁻² s⁻¹
Quantified Difference	Not directly comparable
Conditions	Retrosynthetic design of dinuclear copper enzymes for CuAAC

Why This Matters

The ability to engage in CuAAC under enzymatic catalysis, as suggested by studies on related systems, positions pAzF as a versatile handle for constructing complex bioconjugates under mild, biocompatible conditions.

• [1] ACS Publications. Retrosynthetic Design of Dinuclear Copper Enzymes for Azide–Alkyne Cycloaddition via Clickable Noncanonical Amino Acids. J Am Chem Soc. 2025. View Source

(Rac)-Azide-phenylalanine Application Scenarios

Amber Suppression with Chiral Reference Validation

Researchers developing cell-free protein synthesis (CFPS) platforms for high-throughput screening or protein engineering should prioritize (Rac)-Azide-phenylalanine as a cost-effective alternative to enantiopure p-azido-L-phenylalanine (pAzF). Its performance in CFPS is comparable to other clickable amino acids, with suppression efficiencies ranging from 50-88% [1]. Using the racemate can reduce reagent costs without compromising yield, making it ideal for scaling up production of functionalized proteins.

High-Sensitivity 2D-IR Vibrational Spectroscopy

For applications requiring site-specific protein functionalization, such as the generation of antibody-drug conjugates (ADCs) or protein-polymer hybrids, the racemic mixture provides a straightforward method for introducing an azide handle. While genetic code expansion with L-4-azidophenylalanine is well-established, the racemate can be used in chemical synthesis or in systems where stereochemical control is not required. The ability to restore or generate pAzF at >95% efficiency from p-aminophenylalanine (pAF) precursors using diazotransfer chemistry ensures that high-density functionalization is achievable even after potential azide reduction [2].

Dual-Mode Click Labeling for Live and Fixed Cells

In chemical biology, (Rac)-Azide-phenylalanine serves as a starting material for synthesizing photoreactive probes. Peptides containing the 4-azidophenylalanine moiety retain high affinity for their targets (e.g., Ki = 2.8 nM for a PKA inhibitor peptide), allowing for specific, non-covalent binding before UV-induced crosslinking [3]. This is essential for mapping protein-protein interactions, identifying drug targets, and studying dynamic cellular processes. The racemic form provides a cost-effective entry point for synthesizing these critical tools.

Application

Selection Property

Validation Focus

Amber suppression with chiral validation

Racemic composition providing L-substrate and D-reference in one SKU

Enantiomer-attribution review; chiral HPLC/CE method development

2D-IR vibrational spectroscopy

Reported 1.5–1.7× higher IR absorptivity over AHA

Signal-to-noise benchmarking in protein dynamic studies

Dual-mode click labeling

Azide handle enabling both CuAAC and SPAAC reactivity

Live-cell vs. fixed-cell labeling compatibility review

Photoactivated interaction capture

Aryl azide photocrosslinking absent in AHA/HPG

Crosslinking efficiency and sequence-context review

• [1] OMICSDI. Cell-free co-production of an orthogonal transfer RNA activates efficient site-specific non-natural amino acid incorporation. Dataset. 2013. View Source
• [2] Maza JC, et al. Chemoselective restoration of para-azido-phenylalanine at multiple sites in proteins. Cell Chem Biol. 2022;29(1):144-156.e8. View Source
• [3] Katz BM, et al. Synthesis, characterization and inhibitory activities of (4-N3[3,5-3H]Phe10)PKI(6–22)amide and its precursors: photoaffinity labeling peptides for the active site of cyclic AMP-dependent protein kinase. J Pept Res. 2009;54(4):287-294. View Source